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Compound of Interest

Compound Name: 7-Fluoroisatin

Cat. No.: B1296980

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 7-Fluoroisatin, a fluorinated derivative of
isatin, recognized for its versatile applications in medicinal chemistry and organic synthesis.[1]
The strategic placement of a fluorine atom at the 7-position of the indole-2,3-dione core
significantly influences its electronic properties, enhancing its reactivity and biological activity
compared to its non-fluorinated counterparts.[2] This document details its physicochemical
properties, synthesis protocols, biological activities, and key applications, serving as a critical
resource for professionals in drug discovery and development.

Core Properties and Identification

7-Fluoroisatin, systematically named 7-fluoro-1H-indole-2,3-dione, is a solid compound
typically appearing as a yellow to reddish-orange or brown crystalline powder.[1][3][4] Its core
structure consists of a bicyclic system where an indole ring is fused with two carbonyl groups at
the 2nd and 3rd positions.[2] The presence of the highly electronegative fluorine atom
enhances the electrophilicity at the C-3 position, making it a valuable substrate for various
chemical reactions.[2]

Table 1: Physicochemical and Identification Data for 7-Fluoroisatin
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Property Value Reference(s)
CAS Number 317-20-4 [5]
Molecular Formula CsH4FNO:2 [5]
Molecular Weight 165.12 g/mol [2]
IUPAC Name 7-fluoro-1H-indole-2,3-dione [2][5]
7-Fluoroindole-2,3-dione, 7-
Synonyms o [1]3]
Fluoro-2,3-indolinedione
Yellow to light yellow/reddish-
Appearance orange/brown crystalline [11[31[5]
powder
Melting Point 190.0-199.0 °C [5][6]
Soluble in Dimethylformamide
B (DMF) and DMSO; Sparingly
Solubility ]
soluble in water (0.022 g/L).[3]
[71[81[°]
pKa (Predicted) 8.44 +0.20 [9]
FC1=CC=CC2=C1NC(=0)C2=
SMILES [51[6]

O

| INChl Key | HGBGVEOXPHGSOS-UHFFFAOYSA-N |[5][6] |

Synthesis of 7-Fluoroisatin

7-Fluoroisatin can be synthesized through multiple routes, with a common and high-yield
method involving the cyclization of N-(2-fluorophenyl)-2-isonitroacetanilide using a strong acid.
[2][10]

Experimental Protocol: Synthesis via Cyclization

This protocol describes the synthesis of 7-Fluoroisatin from N-(2-fluorophenyl)-2-
isonitroacetanilide.[10]
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Materials:

N-(2-fluorophenyl)-2-isonitroacetanilide (0.11 mol, 20 g)[2]
Concentrated Sulfuric Acid (100 mL)[10]

Crushed Ice (500 mL)[2]

Ethyl Acetate[2]

Petroleum Ether[2]

250 mL four-necked flask and standard laboratory glassware[2]

Procedure:

Addition of Reactant: In a 250 mL four-necked flask, portionwise add 20 g (0.11 mol) of N-(2-
fluorophenyl)-2-isonitroacetanilide to 100 mL of concentrated sulfuric acid. It is crucial to
maintain the temperature of the mixture below 65°C during this addition.[2][10]

Reaction: Once the addition is complete, raise the temperature to 80°C and stir the reaction
mixture for approximately 40 minutes to 2 hours.[2][9][10]

Quenching: After the reaction is complete, carefully pour the reaction mixture into 500 mL of
crushed ice while stirring vigorously. Continue stirring for one hour to ensure complete
precipitation of the product.[2][10]

Isolation: Filter the resulting solid precipitate and dry it thoroughly.[2][10]

Purification: Recrystallize the crude product from a mixture of ethyl acetate and petroleum
ether to yield the purified 7-Fluoroisatin as a yellow solid. This method has reported yields
as high as 98.6%.[2][10]
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Workflow for the Synthesis of 7-Fluoroisatin
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A high-level workflow for the synthesis of 7-Fluoroisatin.

Biological Activities and Mechanism of Action
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7-Fluoroisatin has demonstrated a wide spectrum of biological activities, making it a
compound of significant interest in drug development.[1] Its fluorinated structure contributes to
its efficacy as an anticancer, antimicrobial, and anti-inflammatory agent.[1][2]

Anticancer Activity

The compound exhibits notable cytotoxic effects against various cancer cell lines.[2] Its primary
mechanism involves the induction of apoptosis and cell cycle arrest.[2] Specifically, 7-
Fluoroisatin has been shown to modulate the expression of key apoptosis-regulating proteins,
leading to an increase in the pro-apoptotic protein Bax and a decrease in the anti-apoptotic
protein Bcl-2.[2] This shift in the Bax/Bcl-2 ratio ultimately triggers the caspase cascade,
leading to programmed cell death.[2]

Apoptotic Pathway Modulated by 7-Fluoroisatin
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7-Fluoroisatin induces apoptosis by inhibiting Bcl-2 and enhancing Bax expression.

Enzyme Inhibition and Anti-inflammatory Effects

7-Fluoroisatin is also a known inhibitor of certain enzymes. It has been shown to inhibit
acetylcholinesterase (AChE) with greater potency than its chloro-substituted analog.[2]
Furthermore, isatin derivatives, including 7-Fluoroisatin, can inhibit the production of
inflammatory mediators like nitric oxide (NO) and prostaglandin E2 (PGEZ2) in activated
macrophage cells, suggesting anti-inflammatory potential.[2][11]

Antimicrobial Properties

The compound has shown significant bactericidal activity against both Gram-positive (e.g.,
Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria.[2] This broad-
spectrum activity makes it a potential lead compound for the development of new antibiotics.[2]
[12]

Table 2: Summary of Biological Activity Data for 7-Fluoroisatin

Activity Type Target Metric Value Reference(s)

MCF-7 (Breast
Anticancer Cancer Cell ICso0 ~1.84 pM [2]
Line)

. HCT-116 (Colon
Anticancer ) ICso ~3.31 uM [2]
Cancer Cell Line)

Enzyme Acetylcholinester
o ICso0 2.3 uM [2]
Inhibition ase (AChE)
o ] Staphylococcus
Antimicrobial MIC (pg/mL) 16 [2]
aureus

| Antimicrobial | Escherichia coli | MIC (pg/mL) | 32 |[2] |

Applications in Research and Development
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The unique chemical properties and diverse biological activities of 7-Fluoroisatin make it a
valuable tool in several areas of scientific research and industrial application.

o Pharmaceutical Intermediates: It serves as a crucial building block in the synthesis of more
complex pharmaceutical agents, particularly for developing novel drugs targeting cancer and
neurological disorders.[1][3][13] Its derivatives are also being explored for cardiovascular
applications, such as vasodilators for treating hypertension.[2]

o Fluorescent Probes: The inherent fluorescent properties of the isatin scaffold make 7-
Fluoroisatin an excellent candidate for designing probes used in biological imaging and
detection.[1][12] These probes can help researchers visualize and study cellular processes
in real time.[1]

e Organic Synthesis: In synthetic chemistry, it is used as a versatile reagent for creating
complex organic molecules through reactions like nucleophilic substitutions and
cycloadditions.[1]

Key Application Areas of 7-Fluoroisatin
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Logical relationships of 7-Fluoroisatin's primary applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1296980?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

